1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine

• Molecular Formula: C11H17N5
• Molecular Weight: 219.29 g/mol
• IUPAC Name: 1-methyl-N-[(2-propan-2-ylpyrazol-3-yl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C11H17N5/c1-9(2)16-11(4-5-13-16)7-12-10-6-14-15(3)8-10/h4-6,8-9,12H,7H2,1-3H3
• InChI Key: BCTOIGOXXGVZKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)CNC2=CN(N=C2)C

Description

1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine is a bispyrazole derivative featuring a methyl group at the 1-position of one pyrazole ring and a propan-2-yl (isopropyl) substituent at the 1-position of the second pyrazole. The two pyrazole rings are connected via a methylene (-CH₂-) bridge to the 4-amine group, creating a flexible yet sterically hindered structure. Its molecular formula is C₁₁H₁₈N₅, with a molecular weight of 220.30 g/mol. This compound’s structural motif is common in medicinal chemistry due to pyrazole’s ability to engage in hydrogen bonding and π-π interactions, making it relevant for drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine typically involves the reaction of appropriate pyrazole derivatives with suitable alkylating agents. One common method involves the alkylation of 1H-pyrazole-4-amine with 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde under basic conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in a polar solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound may act by inhibiting certain enzymes or receptors, leading to a cascade of biochemical events. For example, it may inhibit glycine transporters, thereby increasing the concentration of glycine in the synaptic cleft and modulating neurotransmission.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural and physicochemical differences between the target compound and analogous pyrazole derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine (Target)	C₁₁H₁₈N₅	220.30	- 1-methyl pyrazole - 1-isopropyl pyrazole	Potential kinase inhibitor scaffold
methyl({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine	C₉H₁₅N₃	165.24	- Isopropyl pyrazole - Methylamine	Simpler structure; lower steric hindrance
1-(4-chloro-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine	C₆H₁₁ClN₃	179.27	- 4-chloro pyrazole - Methylamine	Enhanced electrophilicity due to Cl
5-(3,4-Dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine	C₁₂H₁₅N₃O₂	233.27	- 3,4-dimethoxyphenyl - 4-amine pyrazole	Improved aromatic stacking; CNS activity
N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine	C₇H₈N₄S	180.23	- Thiazole ring - Pyrazole-methyl bridge	Higher polarity (mp 108–110°C)

Key Observations

Steric and Electronic Effects: The target compound’s isopropyl group introduces significant steric bulk compared to methylamine derivatives (e.g., C₉H₁₅N₃) . This may reduce binding affinity in enzyme pockets but improve metabolic stability.

Biological Relevance: Aryl-substituted analogs like C₁₂H₁₅N₃O₂ exhibit enhanced π-π stacking due to methoxy-phenyl groups, often correlating with central nervous system (CNS) activity . Thiazole-containing derivatives (e.g., C₇H₈N₄S) demonstrate higher polarity, reflected in their elevated melting points (~108–110°C) compared to non-heterocyclic analogs .

Synthetic Accessibility :

• The target compound’s synthesis likely involves reductive amination or nucleophilic substitution between pyrazole precursors, similar to methods used for C₇H₈N₄S (reflux in acetonitrile) .
• Chlorinated analogs (e.g., C₆H₁₁ClN₃) may require halogenation steps, adding synthetic complexity .

Crystallographic and Computational Insights

• The target compound’s structure could be resolved using SHELXL, a widely used refinement program for small molecules .
• Compared to triazole-fused analogs (e.g., C₁₀H₁₄N₆ in ), the absence of fused rings in the target compound may reduce conformational rigidity, affecting binding kinetics .

Research Implications

• Drug Design : The target’s balanced steric bulk and hydrogen-bonding capacity make it a candidate for optimizing kinase inhibitors or antimicrobial agents.
• Structure-Activity Relationships (SAR) : Substituting the isopropyl group with electron-withdrawing groups (e.g., -CF₃, as in ) could enhance target affinity but may compromise solubility .

This analysis underscores the importance of substituent positioning and heterocyclic integration in modulating the properties of pyrazole-based compounds. Further studies should explore the target’s crystallographic data and biological profiling to validate these hypotheses.

Biological Activity

1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthetic routes, biological activities, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

The compound features a unique structure characterized by a pyrazole ring substituted with an isopropyl group. The synthesis typically involves several key steps:

• Formation of the Pyrazole Ring : This can be achieved through the reaction of hydrazine with a 1,3-diketone, followed by alkylation with isopropyl bromide.
• Introduction of the Propenamide Group : The propenamide moiety is introduced via reaction with acryloyl chloride in the presence of a base.
• N-Methylation : The final step involves methylation of the nitrogen atom using methyl iodide under basic conditions.

Biological Activities

Research indicates that 1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine exhibits various biological activities, particularly in anti-inflammatory and anticancer domains.

Anticancer Activity

Recent studies have highlighted its potential as an anticancer agent. For instance, related pyrazole derivatives have shown significant antiproliferative effects against various cancer cell lines:

Compound	Cell Line	GI50 (µM)	Mechanism
15	Ovarian Cancer	0.127 - 0.560	Induces apoptosis by reducing phosphorylation of retinoblastoma
66	Lung Cancer	0.025	Inhibits CDK2, leading to cell cycle arrest
92	Lung Cancer	0.030	Inhibits proliferation in A549 cells

These findings suggest that the compound may act through mechanisms involving cell cycle regulation and apoptosis induction .

Anti-inflammatory Properties

The compound has also been investigated for its anti-inflammatory effects. It may inhibit specific enzymes involved in inflammatory pathways, thereby reducing inflammation markers in vitro and in vivo models.

The biological activity of 1-methyl-N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-4-amine is primarily attributed to its interaction with molecular targets such as:

• Enzymes : Acting as inhibitors or activators, modulating their activity.
• Receptors : Influencing various signaling pathways associated with cancer progression and inflammation.

Case Studies

Recent research has provided insights into specific case studies involving pyrazole derivatives:

• Study on CDK Inhibition : A series of pyrazole derivatives were synthesized and evaluated for their ability to inhibit cyclin-dependent kinases (CDKs). One compound demonstrated selective inhibition with an IC50 value of 25 nM against CDK2, indicating significant potential for cancer therapy .
• Antiproliferative Screening : A study screened multiple pyrazole derivatives against a panel of cancer cell lines, revealing that certain compounds exhibited sub-micromolar activity, highlighting their potential as lead candidates for drug development .